Cas no 1804891-86-8 (2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride
• CAS No: 1804891-86-8
• MF: C₈H₄Cl₂N₂O₄S
• MW: 295.099358558655
• CID: 4981225
• Update Time: 2025-10-22

2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2N2O4S/c9-3-6-7(12(13)14)1-5(4-11)2-8(6)17(10,15)16/h1-2H,3H2
• InChI Key： RVMMTEAWTAPRKX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride

2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride: A Versatile Scaffold in Medicinal Chemistry

2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride (CAS No. 1804891-86-8) represents a multifunctional organic compound with a unique combination of electrophilic and nucleophilic functionalities. This molecule contains a sulfonamide chloride group, a cyano group, a nitro group, and a chloromethyl substituent, which collectively contribute to its reactivity and potential applications in medicinal chemistry. The 2-chloromethyl and 5-cyano moieties provide structural diversity, while the 3-nitro and sulfonyl chloride functionalities enable participation in various synthetic transformations.

Recent studies have highlighted the utility of 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride as a key intermediate in the synthesis of bioactive molecules. For instance, its sulfonamide chloride group can undergo nucleophilic substitution reactions to form sulfonamide derivatives, which are commonly employed in drug design for their ability to modulate enzyme activity. The cyano group, known for its electron-withdrawing properties, may influence the pharmacokinetic profile of target molecules by altering their metabolic stability. Meanwhile, the nitro group can act as a directing group in electrophilic aromatic substitution reactions, enhancing the regioselectivity of subsequent functionalization steps.

Advances in catalytic methodologies have further expanded the synthetic utility of this compound. A 2023 study published in Chemical Science demonstrated the application of 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride as a precursor for the synthesis of pyrazolone derivatives, which exhibit potent anti-inflammatory activity. The researchers utilized a transition-metal-catalyzed cross-coupling reaction to introduce diverse substituents at the 5-cyano position, showcasing the molecule's adaptability to functional group transformations. This approach not only streamlined the synthesis of complex scaffolds but also reduced reliance on toxic reagents, aligning with the principles of green chemistry.

Another area of interest lies in the exploration of 2-Chlorom,ethyl-5-cyano-3-nitrobenzenesulfonyl chloride as a building block for the development of targeted therapies. A 2024 preclinical study in Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a novel class of kinase inhibitors. The nitro group was strategically positioned to enhance the molecule's binding affinity to the ATP-binding site of a specific kinase, while the sulfonyl chloride functionality allowed for the incorporation of hydrophobic moieties that improved cellular permeability. This dual functionality highlights the molecule's potential in the design of selective therapeutic agents.

From a synthetic perspective, the 2-chloromethyl and 5-cyano groups of 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride offer opportunities for site-specific modification. For example, the chloromethyl group can serve as a versatile handle for the introduction of heteroatoms or functional groups through nucleophilic substitution. A 2023 review in Organic & Biomolecular Chemistry emphasized the importance of such functionalities in the construction of complex heterocyclic systems, particularly in the synthesis of thiazole and oxazole derivatives with potential applications in antiviral drug discovery.

Moreover, the 3-nitro group of 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride has been explored as a directing group in electrophilic aromatic substitution reactions. A 2022 study in Advanced Synthesis & Catalysis demonstrated the use of this compound in the synthesis of substituted nitroaromatics, which are valuable intermediates in the preparation of dyes and pharmaceuticals. The researchers employed a mild oxidative coupling strategy to selectively functionalize the aromatic ring, showcasing the molecule's compatibility with environmentally benign reaction conditions.

The reactivity of 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride is further enhanced by its ability to participate in multistep synthetic sequences. A 2023 article in Chemical Communications described the use of this compound as a key intermediate in the synthesis of a biologically active indole derivative. The sulfonyl chloride group was first converted into a sulfonamide linkage, followed by a nucleophilic attack at the 5-cyano position to form a heterocyclic scaffold. This approach exemplifies the molecule's utility in the construction of complex, pharmacologically relevant structures.

Despite its synthetic versatility, the 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride requires careful handling due to the inherent reactivity of its functional groups. The sulfonamide chloride group is particularly prone to hydrolysis under basic conditions, necessitating the use of protective strategies during synthetic workflows. Additionally, the nitro group may undergo reduction reactions if exposed to reducing agents, which must be avoided in certain synthetic contexts.

In conclusion, 2-Chloromethyl-5-cyano-3-nitrobenzenesulfonyl chloride stands as a remarkable scaffold with broad applications in medicinal chemistry. Its unique combination of functional groups enables participation in a wide range of synthetic transformations, from nucleophilic substitution to electrophilic aromatic substitution. Ongoing research continues to uncover new avenues for its utilization, underscoring its significance as a versatile building block in the development of advanced therapeutic agents.